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Compound of Interest

Compound Name: Sophoraflavanone I

Cat. No.: B1164414 Get Quote

Essential Safety and Handling Guide for
Sophoraflavanone I
This guide provides immediate and essential safety, handling, and disposal information for

Sophoraflavanone I. Given the limited availability of a specific Safety Data Sheet (SDS) for

Sophoraflavanone I, this information is based on the safety profile of the closely related

compound, Sophoraflavanone G, and general best practices for handling powdered chemical

compounds in a laboratory setting. Researchers, scientists, and drug development

professionals should handle this substance with caution in a controlled laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling

Sophoraflavanone I. The following PPE is mandatory:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

essential to prevent contact with airborne powder or splashes. A face shield should be worn

in addition to goggles when there is a significant risk of splashing.[1][2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. For

prolonged handling or when working with solutions, consider double-gloving or using gloves

with a higher level of chemical resistance.[2][3] Gloves should be inspected for any signs of

degradation or perforation before use.
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Respiratory Protection: Due to the potential for respiratory irritation from fine powders, a

NIOSH-approved respirator is recommended, especially when weighing or transferring the

compound, or any activity that could generate dust. The specific type of respirator should be

determined by a thorough risk assessment of the planned procedure. All work with the

powder should be conducted in a certified chemical fume hood or a glove box to minimize

inhalation exposure.

Protective Clothing: A buttoned lab coat, preferably one that is flame-resistant, should be

worn to protect the skin and clothing. Ensure that clothing provides full coverage of the arms.

Footwear: Closed-toe and closed-heel shoes are mandatory in any laboratory setting where

hazardous chemicals are handled.

Quantitative Data Summary
Due to the absence of specific toxicological and physical data for Sophoraflavanone I, the

following table provides general safety information based on Sophoraflavanone G and other

related flavonoids. These values should be considered as guidelines, and a conservative

approach to safety is strongly advised.
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Parameter Value/Recommendation Notes and Citations

Chemical Class Flavonoid
Sophoraflavanone I is a type of

flavonoid compound.

Appearance Solid powder

Based on the typical

characteristics of similar

flavonoid compounds.

Occupational Exposure Limit

(OEL)
Not established

In the absence of specific data,

a conservative approach

should be taken to minimize

exposure.

Primary Hazards

Harmful if swallowed, may

cause skin and serious eye

irritation, and may cause

respiratory irritation.

Based on the hazard

statements for similar chemical

compounds.

Storage Temperature -20°C

Recommended storage

temperature for

Sophoraflavanone G to ensure

stability.

Operational Plan: Step-by-Step Handling Procedures
Preparation:

Before handling, ensure that all necessary PPE is readily available and in good condition.

Designate a specific area for handling Sophoraflavanone I, such as a chemical fume

hood or a glove box, to control airborne particles.

Verify that safety equipment, including an eyewash station and a safety shower, is

accessible and operational.

Weighing and Aliquoting:
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When weighing the powdered compound, use a balance inside a ventilated enclosure or a

chemical fume hood to prevent the dispersion of dust.

Use appropriate tools, such as a chemical spatula, for transferring the powder.

Solution Preparation:

When dissolving the compound, slowly add the solid to the solvent to prevent splashing.

If the solvent is volatile, ensure that the solution is prepared within a fume hood.

Post-Handling:

After handling is complete, decontaminate the work area thoroughly.

Carefully remove and dispose of gloves and any other disposable PPE in the designated

hazardous waste container.

Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan
Waste Collection: All solid waste contaminated with Sophoraflavanone I, including used

gloves, weigh boats, and paper towels, should be collected in a clearly labeled, sealed

container for hazardous chemical waste.

Liquid Waste: Solutions containing Sophoraflavanone I should be collected in a separate,

labeled hazardous waste container. Do not dispose of solutions down the drain.

Disposal Method: All waste must be disposed of through an approved hazardous waste

disposal program, following all local, state, and federal regulations.

Spill Procedures
Small Spills:

Alert personnel in the immediate vicinity.
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Wearing appropriate PPE, gently cover the spill with an absorbent material, such as

vermiculite or a chemical spill powder, to avoid creating dust.

Carefully scoop the absorbed material into a sealed container for hazardous waste.

Clean the spill area with a suitable decontaminating solution and wipe with paper towels.

Place all cleanup materials into the hazardous waste container.

Large Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) office and follow their

emergency procedures.

Prevent entry into the affected area until it has been deemed safe by trained personnel.

Experimental Workflow Diagram
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Figure 1. Safe Handling Workflow for Sophoraflavanone I
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Caption: Safe Handling Workflow for Sophoraflavanone I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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